Cas no 863459-84-1 (2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide)

• Product Name: 2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• CAS No: 863459-84-1
• MF: C₁₂H₉FN₆OS
• MW: 304.302862882614
• CID: 6525292
• Update Time: 2025-07-15

2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• 2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• Acetamide, 2-[[3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-

• Inchi： 1S/C12H9FN6OS/c13-7-1-3-8(4-2-7)19-11-10(17-18-19)12(16-6-15-11)21-5-9(14)20/h1-4,6H,5H2,(H2,14,20)
• InChI Key： TVOKINKFPSLWHL-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N=CN=C2N(C3=CC=C(F)C=C3)N=NC2=1

Additional information on 2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide

Introduction to Compound CAS No. 863459-84-1: 2-{3-(4-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-ylsulfanyl}acetamide

2-{3-(4-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-ylsulfanyl}acetamide, with the CAS number 863459-84-1, is a promising compound in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known as triazolopyrimidines, which have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The unique structure of this compound, characterized by the presence of a triazolopyrimidine core and a fluorinated phenyl group, makes it an intriguing candidate for various pharmacological studies.

The chemical structure of 2-{3-(4-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-ylsulfanyl}acetamide is composed of a triazolopyrimidine ring system linked to a sulfanyl group and an acetamide moiety. The fluorinated phenyl substituent imparts additional stability and enhances the compound's ability to interact with specific biological targets. This structural feature is particularly important in the context of drug design, as it can influence the compound's pharmacokinetic properties and bioavailability.

Recent research has highlighted the potential of triazolopyrimidines in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent antiviral activity against a range of viruses, including HIV and hepatitis C virus (HCV). The mechanism of action often involves inhibition of viral enzymes such as proteases and polymerases, which are crucial for viral replication. In the case of 2-{3-(4-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-ylsulfanyl}acetamide, its specific structure may provide enhanced selectivity and efficacy against these targets.

Beyond antiviral applications, triazolopyrimidines have also been explored for their anticancer properties. Several studies have demonstrated that these compounds can inhibit key signaling pathways involved in cancer cell proliferation and survival. For example, some triazolopyrimidines have been shown to target kinases such as PI3K and mTOR, which are frequently dysregulated in various types of cancer. The presence of the fluorinated phenyl group in 2-{3-(4-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-ylsulfanyl}acetamide may enhance its ability to interact with these kinases and potentially improve its anticancer activity.

In addition to its potential therapeutic applications, 2-{3-(4-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-ylsulfanyl}acetamide has been studied for its pharmacological properties. Preclinical studies have evaluated its solubility, stability, and permeability across biological membranes. These properties are crucial for ensuring that the compound can be effectively absorbed and distributed within the body. Initial results suggest that CAS No. 863459-84-1 exhibits favorable pharmacokinetic profiles, making it a viable candidate for further development.

The safety profile of 2-{3-(4-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-ylsulfanyl}acetamide is another important aspect that has been investigated. Toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further research is needed to fully understand its safety profile and potential side effects. Ongoing clinical trials are expected to provide more comprehensive data on the safety and efficacy of this compound in human subjects.

The synthesis of CAS No. 863459-84-1 has been optimized using modern synthetic techniques to ensure high yields and purity. Key steps in the synthesis include the formation of the triazolopyrimidine core through a series of reactions involving azide coupling and cycloaddition processes. The introduction of the fluorinated phenyl group is typically achieved through electrophilic aromatic substitution reactions. These synthetic methods not only facilitate large-scale production but also allow for the preparation of structurally related analogs for further optimization.

In conclusion, 2-{3-(4-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-ylsulfanyl}acetamide (CAS No. 863459-84-1) represents a promising lead compound in the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation in both preclinical and clinical settings. As research in this area continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs across various therapeutic areas.